methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-(4-methoxyphenyl)-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C18H16N2O3/c1-22-15-10-8-13(9-11-15)17-16(18(21)23-2)12-20(19-17)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key: VUHPUNZSLIWOLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C(=O)OC)C3=CC=CC=C3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

Methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate, also known as MMPP, is a chemical compound with a molecular formula of C19H18N2O3. It is a pyrazole derivative that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In one study, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate was found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines. In another study, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate was shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been found to have several biochemical and physiological effects. In one study, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate was shown to reduce the levels of reactive oxygen species (ROS) in cells, which are involved in the development of oxidative stress and inflammation. Additionally, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been found to increase the levels of glutathione, an antioxidant that helps to protect cells from oxidative damage. Finally, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to have anti-angiogenic effects, which may make it useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate in lab experiments is its potential as a multi-targeted agent. methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, which may make it useful in the treatment of a variety of diseases. Additionally, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been found to have low toxicity in animal studies, suggesting that it may be safe for use in humans. However, one limitation of using methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Finally, further research is needed to fully understand the mechanism of action of methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate and to identify its molecular targets, which may lead to the development of more effective treatments.

Synthesis Methods

The synthesis of methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate can be achieved through a multistep process. The first step involves the preparation of 4-methoxybenzaldehyde and phenylhydrazine, which are then reacted to form 4-methoxyphenylhydrazine. In the second step, ethyl acetoacetate and 4-methoxyphenylhydrazine are combined in the presence of a base to form ethyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate. Finally, the ethyl ester is converted to the methyl ester by reacting it with methyl iodide in the presence of a base.

Scientific Research Applications

Methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has shown potential in various scientific research applications, including its use as an anti-inflammatory agent, an anti-cancer agent, and a neuroprotective agent. In one study, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate was found to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In another study, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate was shown to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, methyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.